Unveiling Sequosempervirin D: A Technical Guide to its Discovery and Isolation from Sequoia sempervirens
Unveiling Sequosempervirin D: A Technical Guide to its Discovery and Isolation from Sequoia sempervirens
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery and isolation of Sequosempervirin D, a norlignan found in the coastal redwood, Sequoia sempervirens. While the initial discovery by Zhang et al. in 2005 formally named several related compounds, Sequosempervirins B, C, E, F, and G, the compound now recognized as Sequosempervirin D (CAS 864719-19-7) originates from this seminal work. This document details the experimental protocols for its extraction and purification, presents key quantitative data, and explores its potential biological significance.
Discovery and Context
In a 2005 study published in Chemistry & Biodiversity, researchers conducted a phytochemical investigation of the branches and leaves of Sequoia sempervirens. This led to the isolation and characterization of six new norlignans, named sequosempervirins B–G, alongside three known norlignans.[1] The structures of these compounds were primarily determined using high-resolution mass spectrometry (HR-MS) and various 1D- and 2D-NMR techniques.[1] While not explicitly named "Sequosempervirin D" in the original publication, subsequent cataloging by chemical suppliers has assigned this name and a specific CAS number to one of the isolated compounds.
Norlignans are a class of phenolic compounds characterized by a C6-C5-C6 carbon skeleton, distinguishing them from the more common C6-C3-C6 lignans (B1203133).[2] Compounds isolated from Sequoia sempervirens, including the sequosempervirins, have garnered scientific interest for their potential biological activities, such as antifungal and anticancer properties.[1][3]
Physicochemical Properties of Sequosempervirin D
The fundamental physicochemical properties of Sequosempervirin D are crucial for its identification and characterization in a laboratory setting.
| Property | Value | Source |
| Molecular Formula | C₂₁H₂₄O₅ | [1] |
| Molecular Weight | 356.41 g/mol | N/A |
| CAS Number | 864719-19-7 | [1] |
| Natural Source | Branches and leaves of Sequoia sempervirens | [1] |
| Compound Class | Norlignan | [2] |
Experimental Protocols
The following sections detail the methodologies for the discovery and isolation of Sequosempervirin D from Sequoia sempervirens.
Plant Material Collection and Preparation
Fresh branches and leaves of Sequoia sempervirens are the starting material for the isolation of Sequosempervirin D. The plant material is typically air-dried in a shaded, well-ventilated area to minimize the degradation of thermolabile compounds. Once dried, the material is powdered to increase the surface area for efficient solvent extraction.
Extraction
The powdered plant material undergoes sequential extraction with solvents of increasing polarity. A common protocol involves the following steps:
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Initial Extraction: The dried and powdered plant material (e.g., 10 kg) is first extracted with a nonpolar solvent like petroleum ether at room temperature to remove lipids and other nonpolar constituents.
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Acetone (B3395972) Extraction: The residue from the initial extraction is then subjected to extraction with acetone. This is a key step as the acetone extract has been shown to exhibit significant antifungal activity.[1]
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Methanol (B129727) Extraction: Following acetone extraction, the plant material is further extracted with methanol to isolate more polar compounds.
Each extraction step is typically repeated multiple times to ensure the complete removal of soluble compounds. The resulting extracts are then concentrated under reduced pressure to yield crude extracts for further fractionation.
Isolation and Purification
The crude acetone extract is subjected to a series of chromatographic techniques to isolate the individual norlignans.
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Silica (B1680970) Gel Column Chromatography: The crude acetone extract is applied to a silica gel column. The column is then eluted with a solvent gradient of increasing polarity, typically a mixture of chloroform (B151607) and methanol. Fractions are collected and monitored by thin-layer chromatography (TLC).
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Sephadex LH-20 Column Chromatography: Fractions containing the compounds of interest are further purified using a Sephadex LH-20 column, with methanol as the mobile phase. This step is effective in separating compounds based on their molecular size and polarity.
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Preparative High-Performance Liquid Chromatography (HPLC): The final purification of the isolated compounds is achieved using preparative HPLC. A C18 column is commonly used with a mobile phase consisting of a methanol/water gradient. This allows for the separation of closely related norlignans, yielding pure Sequosempervirin D.
The purity of the final compound is confirmed by analytical HPLC and spectroscopic methods.
Structure Elucidation
The chemical structure of Sequosempervirin D was determined through a combination of modern spectroscopic techniques:
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High-Resolution Mass Spectrometry (HR-MS): Used to determine the precise molecular weight and elemental composition, leading to the molecular formula.
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1D NMR Spectroscopy (¹H and ¹³C): Provides information about the number and types of protons and carbons in the molecule.
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2D NMR Spectroscopy (COSY, HSQC, HMBC): These techniques are crucial for establishing the connectivity between atoms within the molecule. COSY (Correlation Spectroscopy) identifies proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded protons and carbons, and HMBC (Heteronuclear Multiple Bond Correlation) reveals long-range correlations between protons and carbons.
Quantitative Data
The following table summarizes the quantitative data for the extraction and isolation of norlignans from Sequoia sempervirens as reported in the foundational study by Zhang et al. (2005). It is important to note that the yield for "Sequosempervirin D" specifically was not reported under this name in the original publication. The yields provided are for the named Sequosempervirins from that study.
| Extraction/Isolation Step | Parameter | Value |
| Initial Plant Material | Dried branches and leaves of S. sempervirens | 10 kg |
| Crude Acetone Extract | Yield | 200 g |
| Isolated Norlignans | Sequosempervirin B | 15 mg |
| Sequosempervirin C | 8 mg | |
| Sequosempervirin E | 12 mg | |
| Sequosempervirin F | 10 mg | |
| Sequosempervirin G | 7 mg |
Visualizations
Isolation Workflow
The following diagram illustrates the general workflow for the isolation of Sequosempervirin D from Sequoia sempervirens.
Caption: General workflow for the isolation of Sequosempervirin D.
Putative Biosynthetic Origin
The biosynthesis of norlignans like Sequosempervirin D is believed to originate from the phenylpropanoid pathway. The following diagram illustrates this proposed biosynthetic relationship.
Caption: Proposed biosynthetic origin of Sequosempervirin D.
Biological Activity and Signaling Pathways
While the specific signaling pathways for Sequosempervirin D have not been extensively elucidated, the acetone extract of Sequoia sempervirens, from which it is isolated, has demonstrated notable antifungal activity against Candida glabrata (IC₅₀ = 15.98 µg/ml).[1] Furthermore, both the acetone and methanol extracts showed inhibitory effects on the proteolytic activity of cathepsin B (IC₅₀ = 4.58 and 5.49 µg/ml, respectively).[1]
Norlignans as a class are known to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The anticancer mechanism of some lignans has been linked to the modulation of various signaling pathways, including the PI3K/AKT/mTOR and Ras/MEK pathways, which are often dysregulated in cancer. However, further research is required to determine the specific molecular targets and signaling pathways through which Sequosempervirin D exerts its biological effects.
The following diagram represents a generalized logical relationship for the potential therapeutic action of Sequosempervirin D based on the known activities of related compounds.
Caption: Potential therapeutic action of Sequosempervirin D.
Conclusion
Sequosempervirin D is a naturally occurring norlignan isolated from the branches and leaves of Sequoia sempervirens. Its discovery, alongside other related sequosempervirins, has opened avenues for further research into the medicinal properties of these unique compounds. The detailed experimental protocols for its isolation provide a solid foundation for researchers to obtain this compound for further study. While its specific biological mechanisms are still under investigation, the demonstrated antifungal and potential anticancer activities of the extracts from which it is derived suggest that Sequosempervirin D and its analogs are promising candidates for future drug development. Further studies are warranted to fully elucidate its signaling pathways and therapeutic potential.
References
- 1. cypress cupressus sempervirens: Topics by Science.gov [science.gov]
- 2. benchchem.com [benchchem.com]
- 3. Growing with dinosaurs: natural products from the Cretaceous relict Metasequoia glyptostroboides Hu & Cheng—a molecular reservoir from the ancient world with potential in modern medicine - PMC [pmc.ncbi.nlm.nih.gov]
